Cas no 1806872-18-3 (4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid)

4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structural features, including the bromo, chloromethyl, and difluoromethyl substituents, make it a valuable intermediate for introducing functional diversity in heterocyclic chemistry. The acetic acid moiety enhances its reactivity, facilitating further derivatization. This compound is particularly useful in the development of bioactive molecules due to its ability to act as a building block for complex scaffolds. Its stability under standard conditions and compatibility with various reaction conditions underscore its practicality in research and industrial applications.

4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid structure

1806872-18-3 structure

Product Name:4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid

CAS No:1806872-18-3

MF:C₉H₇BrClF₂NO₂

MW:314.511187791824

CID:4867791

Update Time:2025-10-21

4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid
- Inchi： 1S/C9H7BrClF2NO2/c10-5-1-4(3-11)14-6(2-7(15)16)8(5)9(12)13/h1,9H,2-3H2,(H,15,16)
- InChI Key： WOEJHZWGHLVWHA-UHFFFAOYSA-N
- SMILES： BrC1C=C(CCl)N=C(CC(=O)O)C=1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 258
XLogP3: 2.1
Topological Polar Surface Area: 50.2

4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029052193-250mg	4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid	1806872-18-3	97%	250mg	$979.20	2022-03-31
Alichem	A029052193-500mg	4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid	1806872-18-3	97%	500mg	$1,597.40	2022-03-31
Alichem	A029052193-1g	4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid	1806872-18-3	97%	1g	$3,039.60	2022-03-31

4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
4. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
5. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864

Additional information on 4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid

Comprehensive Overview of 4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1806872-18-3)

4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1806872-18-3) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and functional groups such as bromo, chloromethyl, and difluoromethyl, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C9H7BrClF2NO2, offers a robust platform for further chemical modifications, making it a valuable asset in drug discovery and material science.

In recent years, the demand for halogenated pyridine derivatives like 4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid has surged due to their applications in developing novel antiviral agents and herbicides. Researchers are particularly interested in its potential to inhibit specific enzymatic pathways, a topic frequently searched in academic databases and AI-driven platforms. The compound's difluoromethyl group is a key feature, as fluorinated compounds are known for their enhanced metabolic stability and bioavailability, aligning with the growing trend of fluorine chemistry in medicinal chemistry.

The synthesis of CAS No. 1806872-18-3 involves multi-step organic reactions, including halogenation and functional group interconversion, which are often discussed in forums and research papers. Its chloromethyl moiety allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This adaptability makes it a focal point in structure-activity relationship (SAR) studies, a hot topic among chemists and pharmacologists.

From an industrial perspective, 4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid is manufactured under stringent quality control to ensure purity and consistency. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its identity and potency, addressing common queries about compound characterization in search engines. The compound's stability under various storage conditions is another frequently asked question, with studies confirming its resilience in controlled environments.

Environmental and safety considerations are also critical when handling CAS No. 1806872-18-3. While not classified as hazardous, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. This aligns with the increasing public interest in green chemistry and sustainable synthesis, topics that dominate scientific discourse and online searches.

In conclusion, 4-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1806872-18-3) stands out as a pivotal compound in modern chemistry. Its multifaceted applications, from drug development to agrochemical innovation, underscore its importance. As research continues to explore its potential, this compound is poised to remain a subject of interest in both academic and industrial settings, answering the growing demand for specialty chemicals and advanced intermediates.